Cas no 1177318-85-2 (2-(4-Ethylphenyl)indoline oxalate)

• Product Name: 2-(4-Ethylphenyl)indoline oxalate
• CAS No: 1177318-85-2
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5734202
• PubChem ID: 45782689
• Update Time: 2025-06-08

2-(4-Ethylphenyl)indoline oxalate Chemical and Physical Properties

Names and Identifiers

• 1177318-85-2
• 2-(4-ETHYLPHENYL)INDOLINE OXALATE
• 2-(4-ETHYLPHENYL)-2,3-DIHYDRO-1H-INDOLE; OXALIC ACID
• 2-(4-ethylphenyl)-2,3-dihydro-1H-indole;oxalic acid
• AKOS005144183
• 2-(4-Ethylphenyl)indoline oxalate

• Inchi： 1S/C16H17N.C2H2O4/c1-2-12-7-9-13(10-8-12)16-11-14-5-3-4-6-15(14)17-16;3-1(4)2(5)6/h3-10,16-17H,2,11H2,1H3;(H,3,4)(H,5,6)
• InChI Key： GCZYLRQITAQHNA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1C2C=CC=CC=2CC1C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Additional information on 2-(4-Ethylphenyl)indoline oxalate

Introduction to 2-(4-Ethylphenyl)indoline Oxalate (CAS No. 1177318-85-2)

2-(4-Ethylphenyl)indoline oxalate (CAS No. 1177318-85-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is a derivative of indoline, a heterocyclic aromatic compound with a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of 2-(4-Ethylphenyl)indoline oxalate features an indoline core substituted with a 4-ethylphenyl group and an oxalate salt. The indoline scaffold is known for its ability to modulate various biological pathways, making it a valuable template for the design of new drugs. The 4-ethylphenyl substitution adds additional complexity and potentially enhances the compound's pharmacological profile.

Recent studies have explored the potential of 2-(4-Ethylphenyl)indoline oxalate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(4-Ethylphenyl)indoline oxalate has also shown potential in neuroprotective applications. A study conducted by a team at the University of California, Los Angeles (UCLA), demonstrated that this compound can protect neurons from oxidative stress-induced damage. The researchers found that it effectively scavenges free radicals and reduces lipid peroxidation, thereby preserving neuronal function and viability. These findings suggest that 2-(4-Ethylphenyl)indoline oxalate could be a valuable therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(4-Ethylphenyl)indoline oxalate have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. Additionally, preliminary toxicity studies indicate that this compound has low toxicity, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-Ethylphenyl)indoline oxalate in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more detailed insights into the compound's therapeutic potential and guide future drug development efforts.

In conclusion, 2-(4-Ethylphenyl)indoline oxalate (CAS No. 1177318-85-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new aspects of its biological mechanisms, it is likely that this compound will play an increasingly important role in the treatment of various diseases.